Cas no 1250851-34-3 (5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde)

• Product Name: 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde
• CAS No: 1250851-34-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5744538
• PubChem ID: 62126476
• Update Time: 2025-06-30

5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[cyclopropyl(methyl)amino]furan-2-carbaldehyde
• AKOS011406593
• 1250851-34-3
• EN300-725309
• 2-Furancarboxaldehyde, 5-(cyclopropylmethylamino)-
• 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde

• Inchi： 1S/C9H11NO2/c1-10(7-2-3-7)9-5-4-8(6-11)12-9/h4-7H,2-3H2,1H3
• InChI Key： XDZYOCYLAIGBAP-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N(C)C1CC1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 297.3±25.0 °C(Predicted)
• pka: 1.58±0.20(Predicted)

Additional information on 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde

Introduction to 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde (CAS No: 1250851-34-3)

5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde, identified by its CAS number 1250851-34-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a unique structural motif that has garnered considerable attention from the scientific community due to its potential applications in drug discovery and molecular pharmacology. The compound’s molecular framework combines a furan ring with an aldehyde functional group, further modified by an N-substituent that includes both cyclopropyl and methylamino moieties. Such structural features make it a versatile intermediate for the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

The Cyclopropyl(methyl)amino substituent in 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde plays a crucial role in determining its chemical reactivity and biological properties. The cyclopropyl group, known for its stability and rigidity, can influence the conformational preferences of the molecule, while the methylamino part introduces basicity and potential hydrogen bonding capabilities. These characteristics are particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for designing effective therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of furan-based compounds. Furan derivatives are recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde functionality in 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde further enhances its utility as a synthetic building block, enabling various chemical transformations such as condensation reactions with amines or nucleophiles to form amides or imines. These transformations are fundamental in constructing more intricate molecular architectures that can target specific biological receptors or enzymes.

One of the most compelling aspects of 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde is its role as a key intermediate in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The structural features of this molecule allow for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug development.

The synthesis of 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde involves multi-step organic reactions that highlight the compound’s synthetic versatility. Common synthetic routes include the condensation of furylacetaldehyde with cyclopropylmethylamine under controlled conditions, followed by purification steps to isolate the desired product. Advances in catalytic methods have further refined these processes, enabling higher yields and improved purity levels. Such improvements are essential for ensuring that subsequent applications in drug discovery are based on high-quality starting materials.

In the context of drug discovery, 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde has been explored as a scaffold for designing small-molecule inhibitors with therapeutic potential. Computational studies have suggested that modifications to its structure could enhance binding affinity to specific protein targets. For example, computational modeling has indicated that introducing additional substituents at the aldehyde or amino positions could improve interactions with enzymes such as kinases or proteases. These insights are guiding experimental efforts to develop more potent and selective inhibitors.

The compound’s relevance extends beyond academic research; it also holds promise for industrial applications in pharmaceutical manufacturing. The ability to synthesize 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde on a scalable basis is crucial for its integration into larger production pipelines. Process optimization efforts are ongoing to ensure cost-effective and environmentally sustainable synthesis methods. Such considerations are increasingly important as the pharmaceutical industry moves toward greener chemistry principles.

Evaluation of 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde’s biological activity has revealed intriguing preliminary results. In vitro studies have demonstrated its ability to interact with certain biomolecules, suggesting potential therapeutic effects. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists are essential for translating these initial findings into meaningful clinical applications.

The future direction of research on 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde is likely to focus on expanding its chemical space through structural diversification. By systematically modifying its core framework, scientists aim to uncover novel derivatives with enhanced biological activities or improved pharmacokinetic profiles. High-throughput screening techniques combined with structure-activity relationship (SAR) studies will be instrumental in guiding these efforts.

In conclusion, 5-[Cyclopropyl(methyl)amino]furan-2-carbaldehyde (CAS No: 1250851-34-3) represents a promising compound in pharmaceutical chemistry with significant potential for drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules targeting various diseases. Continued research into its synthetic pathways and biological activities will likely yield novel therapeutic agents that address unmet medical needs.